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Compound of Interest

Compound Name: Bismuth sulfate

Cat. No.: B1584915

An In-depth Guide to the Molar Mass Calculation of Bismuth(lll) Sulfate (Bi2(SOa)3)

This technical guide provides a detailed methodology for the calculation of the molar mass of
Bismuth(lll) Sulfate. The intended audience includes researchers, scientists, and professionals
in drug development who require precise molar mass values for experimental accuracy.

Core Principles

The molar mass of a chemical compound is the sum of the atomic masses of its constituent
atoms. To calculate the molar mass of Bismuth(lll) Sulfate (Bi2(SOa4)3), the atomic masses of
Bismuth (Bi), Sulfur (S), and Oxygen (O) are required.

Experimental Protocols: Determination of Atomic
Masses

The atomic masses used in this calculation are based on standardized values determined
through techniques such as mass spectrometry. These values represent the weighted average
of the masses of the naturally occurring isotopes of each element.

e Bismuth (Bi): The standard atomic weight of Bismuth is determined by its single stable
isotope, 2°9Bi.[1]

o Sulfur (S): The atomic mass of sulfur is a weighted average of its stable isotopes.[2][3]

e Oxygen (O): Similarly, the atomic mass of oxygen is a weighted average of its stable
isotopes.[4][5]
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Data Presentation: Atomic Masses and Molar Mass
Calculation

The following table summarizes the quantitative data required for and resulting from the molar
mass calculation of Bi2(SOa4)s.

) Standard Contribution
Chemical Number of .
Element Atomic Mass ( to Molar Mass
Symbol Atoms
g/mol) (g/mol)
_ _ 208.980[6][7][8]
Bismuth Bi 2 417.960
[°]
Sulfur S 3 32.066[2] 96.198
Oxygen o} 12 15.999[5][10][11]  191.988
Total Bi2(SO4)s3 17 706.146

Mandatory Visualization: Calculation Workflow

The logical relationship for the molar mass calculation is depicted in the following diagram.

Atomic Mass Contribution

Oxygen (O)
12 x 15.999 g/mol = 191.988 g/mol Total Molar Mass

Sulfur (S)
3 x 32.066 g/mol = 96.198 g/mol

Molar Mass of Bi2(SOa)s
706.146 g/mol

Bismuth (Bi)

2 X 208.980 g/mol = 417.960 g/mol
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Caption: Molar mass calculation workflow for Bi2(SOa)s.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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